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Compound of Interest

Compound Name: 2-Fluoro-5-nitrotoluene

Cat. No.: B1294961 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2-
Fluoro-5-nitrotoluene, a key intermediate in various synthetic processes. Due to a lack of

publicly available quantitative solubility data, this document focuses on providing a detailed

experimental protocol for determining the solubility of 2-Fluoro-5-nitrotoluene in various

organic solvents. This guide will equip researchers with the necessary methodology to

generate precise and reliable solubility data for their specific applications.

Physicochemical Properties of 2-Fluoro-5-
nitrotoluene
A foundational understanding of the physicochemical properties of 2-Fluoro-5-nitrotoluene is

essential for interpreting its solubility behavior. Key properties are summarized in the table

below.
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Property Value Reference

CAS Number 455-88-9 [1]

Molecular Formula C₇H₆FNO₂ [1]

Molecular Weight 155.13 g/mol [1]

Appearance Crystalline solid [2]

Melting Point 38-40 °C

Boiling Point 99-100 °C at 13 mmHg

Flash Point 105 °C (closed cup)

Qualitative Solubility of 2-Fluoro-5-nitrotoluene and
Related Isomers
While specific quantitative data for 2-Fluoro-5-nitrotoluene is not readily available, qualitative

information for related isomers can provide some initial insights. For instance, 5-Fluoro-2-

nitrotoluene is described as soluble in ethanol and ether, and slightly soluble in water[3].

Another isomer, 2-Fluoro-4-nitrotoluene, is reported to be soluble in highly polar organic

solvents like dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF), with poor solubility

in less polar solvents such as ether, and it is insoluble in water[4]. Based on its structure, 2-
Fluoro-5-nitrotoluene is expected to be soluble in common polar organic solvents.

Experimental Protocol for Determining Quantitative
Solubility
To obtain precise solubility data, a standardized experimental method is required. The following

protocol outlines the widely accepted equilibrium solubility method.

Materials and Equipment
Solute: 2-Fluoro-5-nitrotoluene (purity ≥98%)

Solvents: A range of organic solvents of analytical grade (e.g., methanol, ethanol, acetone,

ethyl acetate, dichloromethane, toluene, hexane)
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Apparatus:

Analytical balance (±0.1 mg accuracy)

Thermostatic shaker bath or incubator

Calibrated thermometers

Vials with screw caps

Volumetric flasks and pipettes

Syringe filters (e.g., 0.45 µm PTFE)

High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system

for concentration analysis

Centrifuge (optional)

Procedure
Preparation of Saturated Solutions:

Add an excess amount of 2-Fluoro-5-nitrotoluene to a series of vials, each containing a

known volume of a different organic solvent. The excess solid is crucial to ensure that a

saturated solution is formed.

Seal the vials tightly to prevent solvent evaporation.

Equilibration:

Place the vials in a thermostatic shaker bath set to a constant temperature (e.g., 25 °C).

Agitate the samples for a sufficient period to allow the system to reach equilibrium. This

can take anywhere from 24 to 72 hours. A preliminary study can be conducted to

determine the optimal equilibration time.

Sample Collection and Preparation:
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Once equilibrium is reached, allow the vials to stand undisturbed at the set temperature for

at least 2 hours to allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant using a pre-warmed or

temperature-equilibrated pipette.

Immediately filter the collected sample through a syringe filter into a pre-weighed

volumetric flask. This step is critical to remove any undissolved solid particles.

Dilute the filtered sample with a suitable solvent to a concentration within the analytical

range of the chosen analytical method (HPLC or GC).

Concentration Analysis:

Analyze the diluted samples using a validated HPLC or GC method to determine the

concentration of 2-Fluoro-5-nitrotoluene.

Prepare a calibration curve using standard solutions of known concentrations to ensure

accurate quantification.

Calculation of Solubility:

Calculate the solubility of 2-Fluoro-5-nitrotoluene in the respective solvent using the

following formula:

Solubility ( g/100 mL) = (Concentration from analysis × Dilution factor × Volume of flask) /

(Initial volume of supernatant) × 100

Experimental Workflow for Solubility Determination
The following diagram illustrates the logical flow of the experimental protocol for determining

the solubility of 2-Fluoro-5-nitrotoluene.
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Experimental workflow for solubility determination.
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Conclusion
While quantitative solubility data for 2-Fluoro-5-nitrotoluene in various organic solvents is not

readily found in published literature, this guide provides a robust and detailed experimental

protocol for its determination. By following the outlined equilibrium solubility method,

researchers can generate accurate and reproducible data essential for process development,

formulation, and other research applications. The provided physicochemical properties and

qualitative solubility information for related compounds offer a valuable starting point for solvent

selection and experimental design.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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